Cas no 1698154-98-1 (1H-1,2,3-Triazole-4-methanol, 1-(3-chloro-5-fluorophenyl)-α-methyl-)

• Product Name: 1H-1,2,3-Triazole-4-methanol, 1-(3-chloro-5-fluorophenyl)-α-methyl-
• CAS No: 1698154-98-1
• MF: C₁₀H₉ClFN₃O
• MW: 241.649364233017
• CID: 5296028
• PubChem ID: 107370649
• Update Time: 2025-10-08

1H-1,2,3-Triazole-4-methanol, 1-(3-chloro-5-fluorophenyl)-α-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanol, 1-(3-chloro-5-fluorophenyl)-α-methyl-
• 1-[1-(3-chloro-5-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol
• EN300-766177
• 1698154-98-1

• Inchi： 1S/C10H9ClFN3O/c1-6(16)10-5-15(14-13-10)9-3-7(11)2-8(12)4-9/h2-6,16H,1H3
• InChI Key： KJSQJFKPDUJEKL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)N1C=C(C(C)O)N=N1)F

Computed Properties

• Exact Mass: 241.0418178g/mol
• Monoisotopic Mass: 241.0418178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 404.0±55.0 °C(Predicted)
• pka: 12.93±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1H-1,2,3-Triazole-4-methanol, 1-(3-chloro-5-fluorophenyl)-α-methyl-

Comprehensive Overview of 1H-1,2,3-Triazole-4-methanol, 1-(3-chloro-5-fluorophenyl)-α-methyl- (CAS No. 1698154-98-1)

The compound 1H-1,2,3-Triazole-4-methanol, 1-(3-chloro-5-fluorophenyl)-α-methyl- (CAS No. 1698154-98-1) is a specialized triazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,3-triazole core and substituted phenyl ring, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of antifungal and antiviral agents, as well as its role in crop protection formulations.

One of the key reasons for the growing interest in 1H-1,2,3-Triazole-4-methanol, 1-(3-chloro-5-fluorophenyl)-α-methyl- is its versatility in click chemistry reactions. The triazole moiety is known for its stability and ability to form hydrogen bonds, which enhances the binding affinity of derived compounds to biological targets. This property is particularly relevant in the context of drug design, where researchers are constantly seeking novel scaffolds to improve bioavailability and target specificity.

In recent years, the demand for fluorinated compounds like 1H-1,2,3-Triazole-4-methanol, 1-(3-chloro-5-fluorophenyl)-α-methyl- has surged due to their enhanced metabolic stability and lipophilicity. These characteristics are critical in the development of CNS-targeting drugs and agricultural chemicals. The presence of both chloro and fluoro substituents on the phenyl ring further modulates the electronic properties of the molecule, making it a promising candidate for structure-activity relationship (SAR) studies.

From a synthetic perspective, CAS No. 1698154-98-1 is often utilized in multicomponent reactions and catalytic transformations. Its methanol functional group allows for further derivatization, enabling the creation of diverse heterocyclic libraries. This adaptability aligns with the current trend in combinatorial chemistry, where high-throughput screening of compound libraries is essential for identifying lead molecules.

Environmental and regulatory considerations also play a role in the application of 1H-1,2,3-Triazole-4-methanol, 1-(3-chloro-5-fluorophenyl)-α-methyl-. With increasing scrutiny on sustainable chemistry practices, researchers are exploring greener synthetic routes for this compound, such as microwave-assisted synthesis and biocatalytic methods. These approaches not only reduce waste but also improve yield and selectivity, addressing the industry's push toward green chemistry principles.

Another area of interest is the compound's potential role in material science. The triazole ring's ability to coordinate with metals has led to investigations into its use in metal-organic frameworks (MOFs) and catalysts. Such applications highlight the interdisciplinary relevance of CAS No. 1698154-98-1, bridging gaps between chemistry, biology, and engineering.

In summary, 1H-1,2,3-Triazole-4-methanol, 1-(3-chloro-5-fluorophenyl)-α-methyl- represents a multifaceted compound with broad utility in modern research. Its structural elegance, combined with its functional adaptability, positions it as a cornerstone in the development of next-generation therapeutics and agrochemicals. As scientific advancements continue to unfold, this compound is likely to remain at the forefront of innovation in medicinal chemistry and beyond.